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Compound of Interest

Compound Name:
2-(Dimethylamino)acetohydrazide

hydrochloride

CAS No.: 539-64-0

Cat. No.: B1266566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide for the synthesis of 2-
(Dimethylamino)acetohydrazide hydrochloride, a valuable intermediate in pharmaceutical

and chemical research. The synthesis is primarily achieved through the hydrazinolysis of an

appropriate ester, followed by salt formation.

Reaction Principle
The synthesis of 2-(Dimethylamino)acetohydrazide hydrochloride proceeds in two main

steps. The first step is the nucleophilic acyl substitution reaction between ethyl 2-

(dimethylamino)acetate and hydrazine hydrate. In this reaction, the hydrazine acts as a

nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the

displacement of the ethoxy group and the formation of the corresponding hydrazide.

The second step involves the conversion of the synthesized 2-(Dimethylamino)acetohydrazide

into its hydrochloride salt. This is typically achieved by treating the free base with hydrochloric
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acid. The lone pair of electrons on the nitrogen atoms of the hydrazide moiety and the

dimethylamino group can accept a proton from the acid, forming the stable hydrochloride salt.

This salt form often improves the compound's stability and handling properties.

Experimental Protocols
The following protocols are based on established methods for the synthesis of similar

hydrazide compounds.[1][2][3][4]

Part 1: Synthesis of 2-(Dimethylamino)acetohydrazide
Materials:

Ethyl 2-(dimethylamino)acetate

Hydrazine hydrate (80% solution in water)

Absolute ethanol

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl

2-(dimethylamino)acetate (1.0 eq).

Add absolute ethanol to the flask to dissolve the ester (approximately 5-10 mL per gram of

ester).

Slowly add hydrazine hydrate (1.2 eq) to the stirred solution at room temperature.
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Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent and excess hydrazine hydrate under reduced pressure using a rotary

evaporator. The resulting crude product, 2-(Dimethylamino)acetohydrazide, can be used in

the next step without further purification or can be purified by recrystallization from a suitable

solvent like ethanol.

Part 2: Synthesis of 2-(Dimethylamino)acetohydrazide
Hydrochloride
Materials:

Crude 2-(Dimethylamino)acetohydrazide

Concentrated hydrochloric acid

Absolute ethanol

Beaker

Ice bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve the crude 2-(Dimethylamino)acetohydrazide in a minimal amount of absolute

ethanol.

Cool the solution in an ice bath.

Slowly add concentrated hydrochloric acid dropwise to the cooled and stirred solution until

the pH is acidic. The hydrochloride salt will precipitate out of the solution.
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Continue stirring in the ice bath for another 30 minutes to ensure complete precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold absolute ethanol to remove any

remaining impurities.

Dry the purified 2-(Dimethylamino)acetohydrazide hydrochloride in a vacuum oven or

desiccator.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 2-
(Dimethylamino)acetohydrazide hydrochloride.

Parameter Value Reference

Starting Material Ethyl 2-(dimethylamino)acetate Inferred

Reagents
Hydrazine hydrate,

Hydrochloric acid
[3][4]

Solvent Absolute Ethanol [3]

Reaction Temperature Reflux (~78 °C) Inferred

Reaction Time 4-6 hours Inferred

Product Molecular Formula C4H12ClN3O [3]

Product Molecular Weight 153.61 g/mol [3]

Melting Point 181 °C (monohydrochloride) [3]

Yield
Typically high for hydrazide

synthesis
[5]

Purification Method Recrystallization [6][7]

Mandatory Visualization
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Step 1: Hydrazinolysis
Step 2: Salt Formation & Purification

Ethyl 2-(dimethylamino)acetate
+ Hydrazine Hydrate
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Solvent Evaporation
Cool 2-(Dimethylamino)acetohydrazide

(Crude Product) Dissolve in Ethanol Add HCl (aq)Cool Precipitation Filter & Dry 2-(Dimethylamino)acetohydrazide
Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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